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Compound of Interest

Compound Name: ERB-196

Cat. No.: B1239775

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe laboratory environment.
This document provides a comprehensive guide to the proper disposal procedures for ERB-
196, a synthetic nonsteroidal estrogen agonist. While a specific Safety Data Sheet (SDS) for
ERB-196 is not readily available in the public domain, this guide is based on its known
chemical properties and general best practices for the disposal of laboratory chemicals.

ERB-196, also known as WAY-202196, is a highly selective agonist of the estrogen receptor [3
(ERP).[1][2] Its development for the treatment of inflammation and sepsis was discontinued.[1]
[2] Due to its biological activity, it should be handled with care, and its disposal must be
managed to prevent environmental contamination and potential biological effects.

Chemical and Physical Data

A summary of the known quantitative data for ERB-196 is presented below for easy reference.
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Property Value
3-(3-Fluoro-4-hydroxyphenyl)-7-

UPAC Name hy(droxynaphth:Iene-ylpjcarti/o)nitriIe

CAS Number 550997-55-2

Molecular Formula C17H10FNO2

Molar Mass 279.27 g/mol

Solubility 10 mM in DMSO

Source:[1][3][4]

Experimental Protocols: General Handling and
Decontamination

While specific experimental protocols involving ERB-196 are proprietary, general laboratory
practice for handling potent synthetic estrogens should be followed. This includes the use of
personal protective equipment (PPE) such as gloves, lab coats, and safety glasses. All work
should be conducted in a well-ventilated area, preferably within a chemical fume hood.

For decontamination of surfaces and equipment, a solution known to degrade similar
compounds, such as a 10% bleach solution followed by a thiosulfate solution to neutralize the
bleach, can be considered. However, validation of the decontamination procedure's
effectiveness for ERB-196 would be necessary.

ERB-196 Proper Disposal Procedures

The following step-by-step guide outlines the recommended procedure for the disposal of ERB-
196. This procedure is based on standard practices for chemical waste management in a
laboratory setting.

It is crucial to consult with your institution's Environmental Health and Safety (EHS) office for
specific guidance and to ensure compliance with local and national regulations.

e Segregation of Waste:
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o Do not mix ERB-196 waste with other waste streams unless explicitly permitted by your
institution's EHS guidelines.

o Segregate solid waste (e.g., contaminated gloves, weighing paper, vials) from liquid waste
(e.g., solutions containing ERB-196).

e Solid Waste Disposal:

o Collect all solid waste contaminated with ERB-196 in a dedicated, clearly labeled, and
sealed container.

o The container should be made of a material compatible with the chemical and any
solvents used.

o Label the container as "Hazardous Waste" and clearly indicate the contents, including
"ERB-196" and any other chemicals present.

e Liquid Waste Disposal:

o Collect all liquid waste containing ERB-196 in a dedicated, leak-proof, and sealed
container.

o The container should be appropriate for the volume and type of solvent used (e.g., a
solvent-safe plastic or glass container).

o Label the container as "Hazardous Waste" and list all chemical components and their
approximate concentrations, including "ERB-196."

o Storage of Waste:

o Store the waste containers in a designated, secure, and well-ventilated secondary
containment area.

o This area should be away from general laboratory traffic and incompatible chemicals.

e Arranging for Pickup and Disposal:
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o Contact your institution's EHS office to arrange for the pickup and disposal of the
hazardous waste.

o Provide them with all necessary information about the waste, as indicated on the labels.

o Follow their specific procedures for waste transfer and documentation.

Mandatory Visualization: ERB-196 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of ERB-196.
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Caption: Logical workflow for the proper disposal of ERB-196.

This structured approach to waste management is essential for maintaining a safe laboratory
environment and adhering to regulatory requirements. By following these guidelines,
researchers can minimize risks associated with the handling and disposal of potent chemical
compounds like ERB-196.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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